Cas no 688743-27-3 (Pyrimidine, 4,6-bis(4-methoxyphenyl)-2-phenyl-)

• Product Name: Pyrimidine, 4,6-bis(4-methoxyphenyl)-2-phenyl-
• CAS No: 688743-27-3
• MF: C₂₄H₂₀N₂O₂
• MW: 368.427805900574
• MDL: MFCD31720497
• CID: 4146265
• PubChem ID: 58604283
• Update Time: 2025-10-29

Pyrimidine, 4,6-bis(4-methoxyphenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-bis(4-methoxyphenyl)-2-phenyl-
• 688743-27-3
• 4,6-bis(4-methoxyphenyl)-2-phenylpyrimidine
• SCHEMBL12306180
• 2-Phenyl-4,6-bis(4-methoxyphenyl)pyrimidine
• MFCD31720497

• MDL： MFCD31720497
• Inchi： 1S/C24H20N2O2/c1-27-20-12-8-17(9-13-20)22-16-23(18-10-14-21(28-2)15-11-18)26-24(25-22)19-6-4-3-5-7-19/h3-16H,1-2H3
• InChI Key： YFEXZAJAJUDFEO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC(C2=CC=C(OC)C=C2)=CC(C2=CC=C(OC)C=C2)=N1

Computed Properties

• Exact Mass: 368.152477885Da
• Monoisotopic Mass: 368.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 44.2Ų

Additional information on Pyrimidine, 4,6-bis(4-methoxyphenyl)-2-phenyl-

Comprehensive Overview of Pyrimidine, 4,6-bis(4-methoxyphenyl)-2-phenyl- (CAS No. 688743-27-3)

Pyrimidine, 4,6-bis(4-methoxyphenyl)-2-phenyl- (CAS No. 688743-27-3) is a specialized organic compound belonging to the pyrimidine family, which is widely recognized for its significance in pharmaceutical and material science applications. The compound features a central pyrimidine ring substituted with two 4-methoxyphenyl groups at positions 4 and 6, and a phenyl group at position 2. This unique structure contributes to its potential utility in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

In recent years, the demand for pyrimidine derivatives has surged due to their role in targeting cancer pathways and inflammatory diseases. Researchers are increasingly focusing on 4,6-bis(4-methoxyphenyl)-2-phenyl-pyrimidine as a scaffold for designing novel bioactive molecules. Its methoxy and phenyl substituents enhance its binding affinity to biological targets, making it a promising candidate for drug development. This aligns with the growing interest in small molecule therapeutics and precision medicine, which are among the most searched topics in the pharmaceutical sector.

The compound's CAS No. 688743-27-3 is frequently queried in scientific databases, reflecting its relevance in organic synthesis and medicinal chemistry. Its synthesis typically involves multistep reactions, including condensation and cyclization processes, which are of interest to chemists exploring green chemistry and sustainable synthesis methods. These topics are highly searched in the context of environmentally friendly chemical processes, a trend driven by global sustainability initiatives.

Beyond pharmaceuticals, Pyrimidine, 4,6-bis(4-methoxyphenyl)-2-phenyl- has potential applications in material science, particularly in the development of organic electronic devices. Its conjugated system and aromatic rings make it suitable for use in OLEDs (organic light-emitting diodes) and photovoltaic cells. This connects to the rising popularity of flexible electronics and renewable energy technologies, which dominate search trends in the engineering and tech communities.

Analytical characterization of this compound often involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are critical for verifying its purity and structure. These methods are frequently searched by students and professionals in analytical chemistry and structural biology, highlighting the compound's educational and research value.

In summary, Pyrimidine, 4,6-bis(4-methoxyphenyl)-2-phenyl- (CAS No. 688743-27-3) is a versatile compound with broad applications in drug discovery, material science, and sustainable chemistry. Its unique structural features and relevance to cutting-edge research areas make it a subject of ongoing interest in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative therapeutics and advanced materials.